Cas no 2005481-07-0 (4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo4,5-cpyridine)

• Product name: 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo4,5-cpyridine
• CAS No: 2005481-07-0
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6244056
• PubChem ID: 165864726

4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo4,5-cpyridine
• 2005481-07-0
• 4-ethyl-3',5',6',7'-tetrahydrospiro[cyclopentane-1,4'-imidazo[4,5-c]pyridine]
• EN300-1075010

• Inchi： 1S/C12H19N3/c1-2-9-3-5-12(7-9)11-10(4-6-15-12)13-8-14-11/h8-9,15H,2-7H2,1H3,(H,13,14)
• InChI Key： IBBXGJGHMQXGGZ-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C31CCC(CC)C3)N=CN2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo4,5-cpyridine

Comprehensive Overview of 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine (CAS No. 2005481-07-0)

The compound 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine (CAS No. 2005481-07-0) is a spirocyclic derivative with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. Its molecular architecture combines a cyclopentane ring fused with an imidazo[4,5-c]pyridine moiety, making it a promising candidate for various applications in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules, given its ability to interact with diverse biological targets.

In recent years, the demand for spirocyclic compounds like 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine has surged due to their versatility in addressing complex pharmacological challenges. These compounds are often explored for their central nervous system (CNS) activity, with studies suggesting their relevance in modulating neurotransmitter systems. The ethyl substitution at the 4-position further enhances its lipophilicity, which is a critical factor in optimizing drug-like properties such as blood-brain barrier penetration.

The synthesis of CAS No. 2005481-07-0 involves multi-step organic transformations, including cyclization and functional group manipulations, to achieve the desired spirocyclic framework. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the structural integrity of this compound, ensuring its suitability for further research applications.

From a therapeutic perspective, 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine has been investigated for its potential in treating neurological disorders, including anxiety and depression. Its imidazo[4,5-c]pyridine core is known to interact with GABA receptors, which play a pivotal role in regulating neuronal excitability. This aligns with the growing focus on neuropharmacology and the development of next-generation psychoactive therapeutics that minimize side effects.

Beyond its pharmacological applications, CAS No. 2005481-07-0 is also a subject of interest in material science. Its rigid spirocyclic structure contributes to thermal stability, making it a potential candidate for designing high-performance polymers or organic electronic materials. Researchers are exploring its incorporation into supramolecular assemblies to exploit its unique stereoelectronic properties for advanced functional materials.

In the context of green chemistry, efforts are underway to develop sustainable synthetic routes for 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine. Solvent-free reactions and biocatalytic methods are being evaluated to reduce environmental impact while maintaining efficiency. This reflects the broader industry trend toward eco-friendly synthesis and the adoption of green chemistry principles in drug development.

The commercial availability of CAS No. 2005481-07-0 through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. However, researchers emphasize the importance of quality control and batch-to-batch consistency to ensure reproducible results in experimental studies. Regulatory compliance, including adherence to REACH and GMP standards, further underscores its suitability for rigorous scientific inquiry.

Looking ahead, the exploration of 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine is expected to expand into emerging fields such as computational drug design and artificial intelligence-driven molecular optimization. Virtual screening and molecular docking studies are being leveraged to predict its interactions with novel biological targets, accelerating the discovery of innovative therapeutics. This aligns with the increasing integration of AI in drug discovery, a hot topic in contemporary research.

In summary, 4-ethyl-3',5',6',7'-tetrahydrospirocyclopentane-1,4'-imidazo[4,5-c]pyridine (CAS No. 2005481-07-0) represents a compelling example of how spirocyclic chemistry can bridge the gap between structural novelty and functional utility. Its multifaceted applications—from CNS drug development to advanced materials—highlight its significance in modern science. As research progresses, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation and sustainable chemistry.